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Compound of Interest

Compound Name: Drospirenone 6-ene

Cat. No.: B195100 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Drospirenone 6-ene is a critical component of laboratory safety and regulatory compliance.

This guide provides essential, step-by-step information to ensure the safe and compliant

disposal of this compound. Based on available data, Drospirenone 6-ene is not classified as a

hazardous waste under the Resource Conservation and Recovery Act (RCRA). However, it is

imperative to treat all chemical waste with caution and adhere to institutional and local

regulations.

Waste Classification and Disposal Decision-Making
The primary determinant for the disposal of any chemical waste is its classification as

hazardous or non-hazardous. Drospirenone 6-ene, also known as 6,7-Dehydro Drospirenone,

is not found on the RCRA P or U lists of acute hazardous wastes.[1][2] Furthermore, its GHS

hazard classification of H361 ("Suspected of damaging fertility or the unborn child") does not

automatically qualify it as a RCRA characteristic hazardous waste for toxicity. The RCRA

toxicity characteristic is defined by a specific list of contaminants and their concentration limits,

which Drospirenone 6-ene does not meet based on available safety data sheets. Therefore, it

should be managed as a non-hazardous pharmaceutical waste.

Laboratories should always presume a chemical waste is hazardous unless it is known to be

non-hazardous.[3] The following diagram illustrates the decision-making process for the

disposal of Drospirenone 6-ene.
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Drospirenone 6-ene Disposal Decision Pathway

Drospirenone 6-ene Disposal Decision Pathway
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Disposal decision pathway for Drospirenone 6-ene.

Step-by-Step Disposal Protocol for Drospirenone 6-
ene
The following protocol outlines the immediate, essential steps for the proper disposal of

Drospirenone 6-ene as a non-hazardous pharmaceutical waste in a laboratory setting.
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1. Segregation of Waste:

Immediately segregate Drospirenone 6-ene waste from RCRA hazardous waste, sharps,

and biohazardous waste.[4][5]

Use designated and clearly labeled containers to prevent cross-contamination.[4][5]

2. Containerization and Labeling:

Select a compatible, leak-proof container for the collection of Drospirenone 6-ene waste.

Original containers can be used if they are in good condition.

Clearly label the waste container as "Non-Hazardous Pharmaceutical Waste" and identify the

contents as "Drospirenone 6-ene."

Include the name of the Principal Investigator (PI), the laboratory location (building and room

number), and a contact phone number on the label.[1]

Do not mix different non-hazardous pharmaceutical wastes in the same container unless

approved by your institution's Environmental Health and Safety (EHS) department.

3. Storage:

Store the waste container in a designated and secure satellite accumulation area (SAA)

within the laboratory.[1]

Keep the container closed except when adding waste.

4. Disposal:

Do not dispose of Drospirenone 6-ene down the drain or in the regular trash.[4]

Arrange for the collection and disposal of the waste through your institution's EHS

department or a licensed pharmaceutical waste management vendor.[4][5]

The recommended disposal method for non-hazardous pharmaceutical waste is incineration

at a permitted facility.[4][5]
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Quantitative Data and Container Specifications
For non-hazardous waste such as Drospirenone 6-ene, quantitative data for disposal primarily

relates to proper containerization and labeling rather than specific concentration limits.

Parameter Specification Rationale

Waste Container Type
Compatible, leak-proof, with a

secure lid.
Prevents spills and exposure.

Container Labeling

"Non-Hazardous

Pharmaceutical Waste,"

Chemical Name, PI

Information, Location.

Ensures proper identification

and handling by waste

management personnel.

Segregation

Separate from RCRA

hazardous, biohazardous, and

radioactive waste.

Prevents cross-contamination

and ensures compliant

disposal pathways.

Disposal Method
Incineration via a licensed

waste management facility.

The standard and

environmentally preferred

method for pharmaceutical

waste.[4][5]

Handling of Empty Containers
Even empty containers that held Drospirenone 6-ene must be managed properly. A container

is considered "empty" under federal regulations if all waste has been removed by standard

practice and no more than one inch of residue remains.

Triple-rinse the empty container with a suitable solvent.

The rinsate must be collected and disposed of as chemical waste.

Once triple-rinsed, the container can be disposed of in the regular trash after defacing the

label.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of Drospirenone 6-ene, thereby protecting themselves, the
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community, and the environment. Always consult your institution's specific waste management

plan and EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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